![molecular formula C23H26O7 B3328099 Olgoferin CAS No. 41989-31-5](/img/structure/B3328099.png)
Olgoferin
Overview
Description
Olgoferin is a peptide-based compound that has been extensively studied for its potential therapeutic applications. It is synthesized using solid-phase peptide synthesis and has been shown to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Cytotoxic and Melanin Inhibitory Potential
Olgoferin, a sesquiterpene lactone isolated from the plant Ferula penninervis, has shown promising in vitro cytotoxic potential against prostate cancer cells (LNCaP and epithelial prostate PNT2 cells). Additionally, it exhibits potent melanin release inhibition in murine melanoma B16F10 cells. These findings suggest this compound as a potential therapeutic agent for anti-prostate cancer and skin depigmentation treatments (Luca et al., 2021).
Structural Confirmation and Reconsideration
Research on Ferula olgae, another plant species, confirmed the structure of this compound through chemical reactions. This study also reconsidered the structures of other similar compounds, highlighting the importance of accurate structural identification in understanding the biological activities and therapeutic potentials of such compounds (Konovalova et al., 1972).
Mechanism of Action
Target of Action
Olgoferin is a sesquiterpene lactone isolated from the plant Ferula olgae The primary targets of this compound are not well-defined in the literature
Mode of Action
Sesquiterpene lactones, the class of compounds to which this compound belongs, are known to interact with their targets through the formation of covalent bonds, which can lead to changes in the function of the target molecules . More research is needed to elucidate the specific interactions between this compound and its targets.
Biochemical Pathways
Sesquiterpene lactones are known to affect various biochemical pathways, including those involved in inflammation and cancer
Result of Action
Some sesquiterpene lactones, including this compound, have shown cytotoxic effects in vitro . Olgin and laferin, two sesquiterpene lactones similar to this compound, have shown promising cytotoxic effects in LNCaP cells . Additionally, olgin, laferin, this compound, and oferin have shown potent impairment of melanin release .
Action Environment
Environmental factors can influence the action, efficacy, and stability of a compound
properties
IUPAC Name |
[3,6,9-trimethyl-3-(2-methylprop-2-enoyloxy)-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-methylprop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26O7/c1-10(2)20(25)28-15-9-13(6)16-14(24)8-12(5)17(16)19-18(15)23(7,22(27)29-19)30-21(26)11(3)4/h8,15,17-19H,1,3,9H2,2,4-7H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXRNSWURARYCTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(C3C(C(C1)OC(=O)C(=C)C)C(C(=O)O3)(C)OC(=O)C(=C)C)C(=CC2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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